Cas no 894029-18-6 (N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide)

• Product Name: N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide
• CAS No: 894029-18-6
• MF: C₁₉H₁₉ClN₄O₅S
• MW: 450.895961999893
• CID: 5512357
• PubChem ID: 18564505
• Update Time: 2025-10-23

N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS024623505
• N-((4-(3-(1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl)ureido)phenyl)sulfonyl)acetamide
• N-[4-[[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoylamino]phenyl]sulfonylacetamide
• F2024-2175
• N-[4-({[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]carbamoyl}amino)benzenesulfonyl]acetamide
• 894029-18-6
• N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide

• Inchi： 1S/C19H19ClN4O5S/c1-12(25)23-30(28,29)17-8-4-14(5-9-17)21-19(27)22-15-10-18(26)24(11-15)16-6-2-13(20)3-7-16/h2-9,15H,10-11H2,1H3,(H,23,25)(H2,21,22,27)
• InChI Key： PSHGHCCKPCZZLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C1)NC(NC1C=CC(=CC=1)S(NC(C)=O)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 450.0764686g/mol
• Monoisotopic Mass: 450.0764686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 133Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide

Introduction to N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide (CAS No. 894029-18-6)

The compound N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide (CAS No. 894029-18-6) is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound has been the subject of recent studies, particularly in the context of its application as a drug candidate for various therapeutic areas. The molecule's structure, which includes a benzenesulfonyl group, a pyrrolidinone ring, and an acetamide moiety, contributes to its unique chemical properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of benzenesulfonyl groups in enhancing the bioavailability and stability of drug candidates. The presence of a pyrrolidinone ring further adds to the molecule's versatility, as it can act as a scaffold for various functional groups. The acetamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive target for researchers in the pharmaceutical industry.

The synthesis of N-4-({1-(4-chlorophenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and condensation reactions, to optimize the production of this compound. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of biological activity, this compound has shown promising results in preclinical studies. It has demonstrated potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, studies have indicated that the compound exhibits selective cytotoxicity towards cancer cells, suggesting its potential application in oncology.

The development of N-4-{[1-(4-chlorophenyl)-5 oxo pyrrolidine 3 yl carbamoyl] amino} benzenesulfonyl acetamide (CAS No. 894029 18 6) has also been supported by computational modeling techniques. Molecular docking studies have provided insights into the compound's binding affinity with target proteins, further validating its potential as a therapeutic agent. These findings have been published in reputable scientific journals, contributing to the growing body of knowledge on this compound.

As research on this compound continues to progress, there is increasing interest in exploring its potential for clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a viable drug candidate. The integration of cutting-edge technologies such as artificial intelligence and machine learning into drug discovery pipelines is also anticipated to play a pivotal role in advancing this compound through preclinical and clinical trials.

In conclusion, N 4 ({1 (4 chlorophenyl) 5 oxopyrrolidin 3 ylcarbamoyl} amino) benzenesulfonyl acetamide (CAS No. 894029 18 6) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activity, positions it as a leading candidate for addressing unmet medical needs across various therapeutic areas. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of innovative treatments that improve human health.